Cas no 450371-58-1 (3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 450371-58-1
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 5863100
• PubChem ID: 4180080
• Update Time: 2025-07-15

3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• SR-01000562487-1
• 3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• F0913-4089
• AKOS002074837
• 450371-58-1
• Oprea1_712110
• 3-(2,2-dimethoxyethyl)-2-sulfanyl-4(3H)-quinazolinone
• SR-01000562487
• 3-(2,2-dimethoxyethyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• ChemDiv3_012683
• HMS1509A11
• 3-(2,2-dimethoxyethyl)-2-sulfanylidene-1H-quinazolin-4-one
• AKOS003374345

• Inchi： 1S/C12H14N2O3S/c1-16-10(17-2)7-14-11(15)8-5-3-4-6-9(8)13-12(14)18/h3-6,10H,7H2,1-2H3,(H,13,18)
• InChI Key： JQXUUFUCKJIOIE-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CC(OC)OC)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.9Ų

Additional information on 3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Professional Introduction to Compound with CAS No. 450371-58-1 and Product Name: 3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

The compound with CAS No. 450371-58-1 and the product name 3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of tetrahydroquinazolinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a sulfanylidene moiety and dimethoxyethyl substituents, contribute to its unique chemical properties and biological interactions.

In recent years, tetrahydroquinazolinone derivatives have been extensively studied for their pharmacological effects. These compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfanylidene group in the molecular structure is known to enhance the compound's ability to interact with biological targets, thereby modulating various cellular processes. This has made tetrahydroquinazolinone derivatives attractive candidates for drug development.

The dimethoxyethyl substituent in the compound at CAS No. 450371-58-1 plays a crucial role in determining its pharmacokinetic behavior. This side chain can influence solubility, metabolic stability, and membrane permeability, which are critical factors for drug efficacy and bioavailability. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the potential of tetrahydroquinazolinone derivatives in the treatment of various diseases. For instance, research has demonstrated that these compounds can inhibit the activity of key enzymes involved in cancer progression. The sulfanylidene moiety has been shown to interact with enzymes such as kinases and proteases, disrupting abnormal signaling pathways that contribute to tumor growth. Additionally, the dimethoxyethyl group may enhance the compound's ability to cross cell membranes, improving its delivery to target sites within the body.

Another area of interest is the anti-inflammatory properties of tetrahydroquinazolinone derivatives. Chronic inflammation is a hallmark of many diseases, including arthritis and autoimmune disorders. Studies have shown that these compounds can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. The sulfanylidene group appears to be particularly important in this context, as it can interfere with signaling molecules that promote inflammation.

The synthesis of 3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the sulfanylidene group is a critical step in the synthesis, as it requires precise control over reaction conditions to avoid unwanted side products. The dimethoxyethyl substituent is typically introduced during later stages of synthesis to ensure its stability and proper integration into the molecular framework.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and biological targets. These studies have revealed that the sulfanylidene group can form hydrogen bonds and other non-covalent interactions with key residues in target proteins. This binding affinity is essential for achieving therapeutic efficacy. Additionally, the dimethoxyethyl substituent has been found to influence the compound's conformational flexibility, which can affect its binding kinetics and overall potency.

Preclinical studies have provided valuable insights into the pharmacological effects of tetrahydroquinazolinone derivatives like 3-(2,2-dimethoxyethyl)-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one. These studies have demonstrated that the compound exhibits significant anti-inflammatory activity in animal models of disease. Furthermore, preliminary data suggest that it may have potential applications in treating neurological disorders by modulating neurotransmitter activity.

The development of new drug candidates is a complex process that involves multiple stages of testing and optimization. However，the findings from preclinical studies provide a strong foundation for further investigation into the therapeutic potential of this compound。Future research will focus on refining synthetic methodologies，investigating mechanisms of action，and exploring novel applications in human medicine.

In conclusion，the compound with CAS No. 450371-58-1 and product name 3-(2，2-dimethoxyethyl)-2-sulfanylidene-1，2，3，4-tetrahydroquinazolin-4-one represents a promising advancement in pharmaceutical chemistry。Its unique structural features，including the presence of a sulfanylidene moiety and a dimethoxyethyl substituent，contribute to its diverse biological activities。Recent studies have highlighted its potential applications in treating various diseases，including cancer and inflammatory disorders。Further research will continue to explore its therapeutic potential and optimize its development for clinical use。